Cas no 1021026-22-1 (N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide)

• Product Name: N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• CAS No: 1021026-22-1
• MF: C₁₅H₁₄Cl₂N₄O₂S
• MW: 385.268259525299
• CID: 6090042
• PubChem ID: 42139255
• Update Time: 2025-08-03

N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• N-[6-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide
• F5225-0464
• N-(6-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide
• AKOS024500938
• 1021026-22-1

• Inchi： 1S/C15H14Cl2N4O2S/c1-2-13(22)19-12-5-6-15(21-20-12)24-8-14(23)18-9-3-4-10(16)11(17)7-9/h3-7H,2,8H2,1H3,(H,18,23)(H,19,20,22)
• InChI Key： VBFIAEDSHQMQAL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C(Cl)C(Cl)=C2)=O)C=C1)(=O)CC

Computed Properties

• Exact Mass: 384.0214523g/mol
• Monoisotopic Mass: 384.0214523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide

N-[6-({[(3,4-Dichlorophenyl)Carbamoyl]Methyl}Sulfanyl)Pyridazin-3-Yl]Propanamide: A Comprehensive Overview

The compound with CAS No. 1021026-22-1, known as N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure incorporates a pyridazine ring, which is a six-membered aromatic heterocycle with two nitrogen atoms, and is further substituted with a (3,4-dichlorophenyl)carbamoylmethylsulfanyl group at the 6-position and a propanamide group at the 3-position. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer biology. The pyridazine ring is known to exhibit significant bioactivity due to its ability to interact with various protein targets, including kinases and other enzymes involved in cell proliferation and apoptosis. The (3,4-dichlorophenyl)carbamoylmethylsulfanyl group enhances the molecule's stability and bioavailability, making it a promising candidate for targeted drug delivery systems.

One of the most compelling aspects of this compound is its ability to inhibit protein kinase activity, which is a critical factor in the development of anti-cancer therapies. Preclinical studies have demonstrated that N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide can effectively suppress the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. These findings suggest that the compound may serve as a lead molecule for the development of novel anti-cancer agents.

In addition to its therapeutic potential, this compound has also been investigated for its role in neuroprotective applications. Research indicates that it may possess antioxidant properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The propanamide group contributes to the molecule's ability to cross the blood-brain barrier, enhancing its potential as a central nervous system-targeted drug.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent attachment of functional groups via nucleophilic substitution and coupling reactions. The use of environmentally friendly reagents and conditions has been emphasized in recent synthetic protocols to align with green chemistry principles.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure, conformational flexibility, and stereochemical properties. Such information is crucial for understanding its interactions with biological targets and optimizing its pharmacokinetic profile.

Looking ahead, ongoing research is focused on optimizing the bioavailability and reducing potential side effects of this compound. Researchers are exploring various strategies, such as prodrug design and nanoparticle encapsulation, to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-[6-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a valuable asset in the quest for innovative therapeutic solutions. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various disease areas.